Caffeine, 8-((3-methoxypropyl)amino)-
Caffeine, 8-((3-methoxypropyl)amino)-
Brand Name:
Vulcanchem
CAS No.:
95982-26-6
VCID:
VC0184696
InChI:
InChI=1S/C12H19N5O3/c1-15-8-9(14-11(15)13-6-5-7-20-4)16(2)12(19)17(3)10(8)18/h5-7H2,1-4H3,(H,13,14)
SMILES:
CN1C2=C(N=C1NCCCOC)N(C(=O)N(C2=O)C)C
Molecular Formula:
C12H19N5O3
Molecular Weight:
281.31 g/mol
Caffeine, 8-((3-methoxypropyl)amino)-
CAS No.: 95982-26-6
Main Products
VCID: VC0184696
Molecular Formula: C12H19N5O3
Molecular Weight: 281.31 g/mol
| CAS No. | 95982-26-6 |
|---|---|
| Product Name | Caffeine, 8-((3-methoxypropyl)amino)- |
| Molecular Formula | C12H19N5O3 |
| Molecular Weight | 281.31 g/mol |
| IUPAC Name | 8-(3-methoxypropylamino)-1,3,7-trimethylpurine-2,6-dione |
| Standard InChI | InChI=1S/C12H19N5O3/c1-15-8-9(14-11(15)13-6-5-7-20-4)16(2)12(19)17(3)10(8)18/h5-7H2,1-4H3,(H,13,14) |
| Standard InChIKey | ZZQHGKMTMAORFI-UHFFFAOYSA-N |
| SMILES | CN1C2=C(N=C1NCCCOC)N(C(=O)N(C2=O)C)C |
| Canonical SMILES | CN1C2=C(N=C1NCCCOC)N(C(=O)N(C2=O)C)C |
| PubChem Compound | 56998 |
| Last Modified | Nov 12 2021 |
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